Cas no 307552-10-9 (methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 307552-10-9
• MF: C₁₈H₁₄Cl₂O₄
• MW: 365.207363605499
• CID: 6318693
• PubChem ID: 988661
• Update Time: 2025-05-26

methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• methyl 5-[(2,6-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• SR-01000456840-1
• methyl 5-((2,6-dichlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• F0821-0100
• Oprea1_775125
• Z56817595
• SR-01000456840
• methyl 5-[(2,6-dichlorobenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• AKOS001022467
• 307552-10-9

• Inchi： 1S/C18H14Cl2O4/c1-10-17(18(21)22-2)12-8-11(6-7-16(12)24-10)23-9-13-14(19)4-3-5-15(13)20/h3-8H,9H2,1-2H3
• InChI Key： IKBPPOSMSPXSFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC2=C(C=1)C(C(=O)OC)=C(C)O2)Cl

Computed Properties

• Exact Mass: 364.0269143g/mol
• Monoisotopic Mass: 364.0269143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Introduction to Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 307552-10-9)

Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate, with the CAS number 307552-10-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzofuran family, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a benzofuran core substituted with several functional groups, including a methoxy group at the 5-position, a methyl group at the 2-position, and a carboxylate ester at the 3-position. The presence of two chlorine atoms at the 2 and 6 positions of the phenyl ring enhances its electronic properties and influences its interactions with biological targets. This structural arrangement not only contributes to its unique chemical properties but also opens up possibilities for various synthetic modifications and derivatization strategies.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in several areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The specific substitution pattern in Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate makes it an intriguing candidate for further investigation in these contexts.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The benzofuran core provides a stable aromatic system that can be readily modified to enhance binding affinity and selectivity towards specific biological targets. For instance, the methoxy group at the 5-position can be used to modulate electronic effects, while the ester group at the 3-position offers opportunities for further functionalization through hydrolysis or transesterification reactions.

Recent studies have highlighted the importance of benzofuran derivatives in developing novel therapeutic agents. For example, researchers have demonstrated that certain benzofuran-based compounds exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate align well with these findings, suggesting that it may also possess similar inhibitory activities.

Moreover, the presence of chlorine atoms at the 2 and 6 positions of the phenyl ring is particularly noteworthy. Chlorinated aromatic compounds are known to exhibit enhanced bioavailability and metabolic stability, which are critical factors for drug development. The electron-withdrawing nature of chlorine atoms can also influence the electronic properties of the molecule, potentially affecting its binding interactions with biological targets.

In addition to their pharmacological potential, benzofuran derivatives have also been explored for their role in chemical biology and synthetic chemistry. These compounds serve as valuable intermediates in the synthesis of more complex molecules and have been used to develop novel synthetic methodologies. The versatility of Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate makes it a promising candidate for such applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include Friedel-Crafts acylation to introduce the carboxylate ester group, followed by nucleophilic substitution reactions to install the methoxy and methyl groups. The chlorination step is particularly critical and requires precise control to achieve regioselectivity.

Once synthesized, Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate can be subjected to various analytical techniques to confirm its structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. These analyses provide valuable insights into the molecular structure and help ensure that the compound meets the required specifications for further studies.

The pharmacological evaluation of this compound typically involves in vitro and in vivo assays to assess its biological activity. In vitro studies often focus on evaluating interactions with specific enzymes or receptors relevant to target diseases. For example, cell-based assays can be used to measure inhibitory effects on enzymes such as COX or LOX. In vivo studies provide additional insights into the compound's efficacy and safety profiles by assessing its activity in animal models.

One area where Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate shows particular promise is in the development of anti-cancer agents. Benzofuran derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines by interfering with key cellular processes such as proliferation and apoptosis. The structural features of this compound suggest that it may also possess similar anti-cancer properties, making it an attractive candidate for further investigation.

Another exciting application is in antimicrobial therapy. With increasing concerns about antibiotic resistance, there is a need for novel antimicrobial agents that can overcome existing resistance mechanisms. Benzofuran derivatives have shown promising activity against a range of bacterial and fungal pathogens due to their ability to disrupt essential cellular processes. Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate could potentially contribute to this effort by exhibiting similar antimicrobial effects.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to commercialization. However, compounds like Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate offer hope by providing novel scaffolds with potential therapeutic applications. As research continues in this area, it is likely that more insights will be gained into their pharmacological properties and mechanisms of action.

In conclusion, Methyl 5-(2,6-dichlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 307552-10-9) is a versatile organic compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive candidate for further investigation in areas such as anti-inflammatory therapy, anti-cancer agents, and antimicrobial therapy. As research progresses，this compound will continue to play an important role in advancing our understanding of benzofuran derivatives and their applications in drug discovery。